(3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (3S)-3-amino-3-(2-methylpyridin-4-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-4-7(2-3-11-6)8(10)5-9(12)13/h2-4,8H,5,10H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key: RISTWYAUNREKJQ-QMMMGPOBSA-N
• Isomeric SMILES: CC1=NC=CC(=C1)[C@H](CC(=O)O)N
• Canonical SMILES: CC1=NC=CC(=C1)C(CC(=O)O)N

Description

(3S)-3-Amino-3-(2-methylpyridin-4-yl)propanoic acid (CAS: 1269934-21-5) is a β-amino acid derivative featuring a 2-methylpyridin-4-yl substituent at the β-carbon of the propanoic acid backbone. Its molecular formula is C₉H₁₂N₂O₂ (molecular weight: 180.20 g/mol) . The stereochemistry at the 3S position is critical for its biological activity, as enantiomeric purity often dictates interactions with chiral biological targets.

This compound is synthesized via intermediates such as 3-(pyridin-4-yl)acrylic acid, which undergoes functionalization to introduce the amino and methyl groups . β-Amino acids like this are pharmacologically significant, serving as precursors for bioactive molecules, including enzyme inhibitors and receptor modulators. The 2-methylpyridin-4-yl group enhances lipophilicity and may influence binding affinity to target proteins compared to unsubstituted pyridine derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid can be achieved through several methods. One common approach involves the use of Suzuki-Miyaura coupling reactions, which are known for their mild and functional group-tolerant conditions . This method typically involves the coupling of a halopyridine with an organoboron reagent in the presence of a palladium catalyst.

Another method involves the synthesis of pyridinylboronic acids and esters, which can then be converted to the desired amino acid through subsequent reactions . This process may include halogen-metal exchange followed by borylation, or palladium-catalyzed cross-coupling reactions.

Industrial Production Methods

Industrial production of (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid often relies on scalable and cost-effective synthetic routes. The use of palladium-catalyzed cross-coupling reactions is favored due to their efficiency and high yield. Additionally, the availability of starting materials and reagents plays a crucial role in the industrial synthesis of this compound.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in the reactions of (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines or halides. Reaction conditions may vary depending on the desired product, but typically involve controlled temperatures and specific solvents.

Major Products Formed

The major products formed from the reactions of (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid depend on the type of reaction and reagents used. For example, oxidation reactions may yield pyridine N-oxides, while reduction reactions may produce amines or alcohols. Substitution reactions can lead to a variety of substituted pyridine derivatives.

Scientific Research Applications

(3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential role in biological processes and as a precursor to bioactive molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate or in drug design.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may act as an enzyme inhibitor or receptor agonist/antagonist, depending on its structure and functional groups. Detailed studies are required to elucidate the exact molecular targets and pathways involved in its biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridine-Substituted Amino Acids

a. (R)-2-Amino-3-(pyridin-3-yl)propanoic Acid

• Structure: An α-amino acid with a pyridin-3-yl group.
• Molecular Formula : C₈H₁₀N₂O₂ (MW: 166.18 g/mol) .
• Key Differences: Positional Isomerism: The pyridine nitrogen is at the 3-position instead of 4. Amino Acid Type: α-amino acid (vs. β-amino acid in the target compound). Biological Implications: α-Amino acids are more common in natural peptides, but β-analogs often exhibit enhanced metabolic stability.

b. 3-Amino-3-(pyridin-4-yl)propanoic Acid

• Synthesis Intermediate : Derived from 3-(pyridin-4-yl)acrylic acid .
• Key Differences : Lacks the 2-methyl group, reducing steric hindrance and lipophilicity compared to the target compound.

Functionalized Derivatives with Heterocyclic Moieties

a. (S)-2-(5-((3-(4-Nitrophenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic Acid (13f)

• Structure: Contains a thioxothiazolidinone core and 4-nitrophenyl group.
• Physical Properties : Melting point 240–242°C; yellow solid .
• Functional Groups: Thioxothiazolidinone: May act as a Michael acceptor, inhibiting cysteine proteases. Nitro Group: Electron-withdrawing, enhancing reactivity in electrophilic substitutions.

b. (S)-3-(2,6-Difluoropyridin-4-yl)-2-(1,3-dioxoisoindolin-2-yl)-2-methylpropanoic Acid (3y)

• Structure : Fluorinated pyridine and dioxoisoindolin groups.
• Physical State : Yellow oil (45% yield) .
• Key Features :
  • Fluorine Substituents : Increase electronegativity and metabolic stability.
  • Dioxoisoindolin : May serve as a protecting group or enhance solubility.

Nitro-Substituted and Ester Derivatives

a. (S)-2-(1,3-Dioxoisoindolin-2-yl)-2-methyl-3-(3-nitrophenyl)propanoic Acid (3s)

• Structure : Nitrophenyl substituent instead of pyridine.
• Physical Properties : White solid (62% yield); enantiomeric purity confirmed via SFC (5:95 er) .

b. Methyl (3S)-3-Amino-3-(2-hydroxypyridin-4-yl)propanoate Hydrochloride

• Structure : Ester derivative with a 2-hydroxypyridine group.
• Key Features :
  • Ester Group : Enhances membrane permeability (prodrug strategy).
  • Hydroxyl Group : Facilitates hydrogen bonding with biological targets .

Comparative Data Table

Compound Name	Molecular Formula	MW (g/mol)	Key Substituents	Physical State/Yield	Notable Features
(3S)-3-Amino-3-(2-methylpyridin-4-yl)propanoic acid	C₉H₁₂N₂O₂	180.20	2-Methylpyridin-4-yl, β-amino acid	Solid	High stereochemical specificity
(R)-2-Amino-3-(pyridin-3-yl)propanoic acid	C₈H₁₀N₂O₂	166.18	Pyridin-3-yl, α-amino acid	Powder	Natural amino acid analog
Compound 13f	C₁₆H₁₂N₄O₅S₂	404.39	4-Nitrophenyl, thioxothiazolidinone	Yellow solid (68%)	Enzyme inhibition potential
Compound 3y	C₁₇H₁₄F₂N₂O₄	348.30	2,6-Difluoropyridin-4-yl, dioxoisoindolin	Yellow oil (45%)	Enhanced metabolic stability
Compound 3s	C₁₇H₁₄N₂O₆	342.30	3-Nitrophenyl, dioxoisoindolin	White solid (62%)	High enantiomeric purity (SFC)

Key Research Findings

Stereochemical Impact : The (3S) configuration in the target compound is crucial for binding to chiral biological targets, as seen in analogous compounds analyzed via SFC .

Electron-Withdrawing Groups (e.g., NO₂, F): Enhance reactivity and stability but may reduce solubility .

Synthetic Yields : Functionalized derivatives (e.g., 13f, 3s) show moderate-to-high yields (45–68%), highlighting efficient synthetic routes .

Biological Activity

(3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid is a chiral amino acid that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the molecular formula $C_9H_{12}N_2O_2$ and a molecular weight of approximately 180.20 g/mol. Its structure includes a propanoic acid backbone and a pyridine ring substituted at the 4-position with a methyl group. The stereochemistry is defined by the "S" configuration at the 3-position, which is crucial for its biological interactions.

Property	Details
Molecular Formula	C9H12N2O2
Molecular Weight	180.20 g/mol
Chiral Center	Yes (at C3)
Functional Groups	Amino, Carboxylic Acid, Pyridine

Mechanisms of Biological Activity

Research indicates that (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid interacts with various biological targets, particularly neurotransmitter receptors. Its structural features suggest potential roles in modulating synaptic transmission and neuroprotection.

• Neurotransmitter Interaction : Preliminary studies suggest that compounds with similar structures may exhibit binding affinity to glutamate receptors, which are essential for synaptic plasticity and cognitive functions . This interaction could be beneficial in treating neurodegenerative diseases.
• Antiviral Properties : Some derivatives of this compound have been investigated for their antiviral activities. For example, heterocyclic derivatives containing β-amino acid moieties have shown promise against viral infections, indicating potential applications in antiviral drug development .

Case Studies and Research Findings

Several studies have explored the biological activity of (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid and its derivatives:

• Neuroprotective Effects : A study highlighted the neuroprotective properties of compounds similar to (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid, suggesting their potential use in therapies for conditions like Alzheimer's disease.
• Antimicrobial Activity : Research on related compounds has demonstrated antimicrobial effects against various pathogens, including drug-resistant strains. This suggests that (3S)-3-Amino-3-(2-methylpyridin-4-YL)propanoic acid may also possess similar properties.

Summary of Biological Activities

Activity Type	Description	References
Neurotransmitter Modulation	Potential interaction with glutamate receptors
Antiviral Activity	Promising results against viral infections
Antimicrobial Properties	Activity against drug-resistant bacteria